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Compound of Interest

Compound Name: Lachnone A

Cat. No.: B021906 Get Quote

Lachnone A: A Technical Overview
Introduction
Lachnone A is a naturally occurring chromone derivative first identified from a filamentous

fungus. This technical guide provides a comprehensive overview of the discovery, natural

source, and chemical characteristics of Lachnone A, intended for researchers, scientists, and

professionals in the field of drug development. The document details the experimental

protocols for its isolation and structural elucidation, presents quantitative data in a structured

format, and visualizes key experimental workflows.

Discovery and Natural Source
Lachnone A was first isolated and identified by Rukachaisirikul and colleagues in 2006. The

discovery was the result of a screening program for novel secondary metabolites from

filamentous fungi.[1][2]

Natural Source: The compound was isolated from the culture of the filamentous fungus

Lachnum sp. BCC 2424. The genus Lachnum is a member of the Ascomycota phylum and is

known to produce a variety of secondary metabolites, including other chromone derivatives.[1]

[2]

Chemical Structure and Properties
Lachnone A is classified as a chromone, a class of organic compounds that feature a

benzopyran-4-one structure. Its chemical formula is C₁₁H₁₀O₄, and it has a molecular weight of

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b021906?utm_src=pdf-interest
https://www.benchchem.com/product/b021906?utm_src=pdf-body
https://www.benchchem.com/product/b021906?utm_src=pdf-body
https://www.benchchem.com/product/b021906?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16792425/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10633876/
https://pubmed.ncbi.nlm.nih.gov/16792425/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10633876/
https://www.benchchem.com/product/b021906?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


206.19 g/mol .[1] The structure of Lachnone A was determined through extensive

spectroscopic analysis.

Table 1: Physicochemical Properties of Lachnone A

Property Value Reference

Molecular Formula C₁₁H₁₀O₄ [1]

Molecular Weight 206.19 [1]

CAS Number 903892-99-9 [1]

Class Chromone [1][2]

Experimental Protocols
The following sections detail the methodologies employed in the isolation, purification, and

structural elucidation of Lachnone A, based on the original discovery publication.

Fungal Cultivation and Extraction
The producing organism, Lachnum sp. BCC 2424, was cultivated to generate sufficient

biomass for the extraction of its secondary metabolites.

Cultivation: The fungus was grown in a suitable liquid or solid medium to encourage the

production of secondary metabolites.

Extraction: The fungal mycelium and culture broth were extracted using organic solvents,

such as ethyl acetate or methanol, to isolate the crude mixture of compounds.

Isolation and Purification of Lachnone A
A multi-step chromatographic process was utilized to isolate Lachnone A from the crude

extract.

Initial Fractionation: The crude extract was subjected to column chromatography over silica

gel, eluting with a gradient of organic solvents to separate the components based on polarity.
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Further Purification: Fractions containing Lachnone A were further purified using techniques

such as preparative thin-layer chromatography (TLC) or high-performance liquid

chromatography (HPLC) to yield the pure compound.

Isolation and Purification Workflow for Lachnone A.

Structure Elucidation
The chemical structure of Lachnone A was determined using a combination of spectroscopic

techniques.

Mass Spectrometry (MS): High-resolution mass spectrometry was used to determine the

exact molecular weight and elemental composition of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HMQC,

HMBC) NMR experiments were conducted to establish the connectivity of atoms and the

overall carbon-hydrogen framework of the molecule.

Infrared (IR) and Ultraviolet (UV) Spectroscopy: These techniques provided information

about the functional groups present in the molecule and its chromophoric system.

Quantitative Data
The structural elucidation of Lachnone A was supported by detailed analysis of its NMR

spectra.

Table 2: ¹H and ¹³C NMR Spectroscopic Data for Lachnone A
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Position ¹³C (δc) ¹H (δH, mult., J in Hz)

2 164.2 -

3 111.8 6.08 (s)

4 176.8 -

4a 119.5 -

5 158.4 -

6 98.6 6.25 (s)

7 162.1 -

8 105.1 -

8a 156.9 -

7-OCH₃ 56.0 3.85 (s)

8-CH₃ 9.5 2.28 (s)

Data is based on the original publication and may be subject to slight variations depending on

the solvent and instrument used.

Biological Activity
Initial screenings of Lachnone A and its co-isolated analogues (Lachnones B-E) revealed

some biological activity. Lachnones B and D demonstrated mild inhibitory effects against

Mycobacterium tuberculosis, both with a Minimum Inhibitory Concentration (MIC) of 200 µg/mL.

The specific biological activities of Lachnone A have not been extensively reported in the initial

discovery. Further studies are required to fully characterize its pharmacological profile.

Table 3: Antimicrobial Activity of Lachnone Analogues

Compound Organism MIC (µg/mL)

Lachnone B Mycobacterium tuberculosis 200

Lachnone D Mycobacterium tuberculosis 200
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Signaling Pathways
Currently, there is no specific information available in the scientific literature detailing the

signaling pathways modulated by Lachnone A. Given the known biological activities of other

chromone derivatives, potential areas for future investigation could include pathways related to

inflammation, cell proliferation, and microbial pathogenesis.

Conclusion
Lachnone A is a chromone derivative isolated from the fungus Lachnum sp. BCC 2424. Its

structure has been elucidated through standard spectroscopic methods. While initial biological

activity screening of its analogues has shown some antimicrobial properties, the full therapeutic

potential of Lachnone A remains to be explored. This guide provides a foundational summary

for researchers interested in the further study and development of this natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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